Cas no 872273-26-2 (3,5-dichloropyridine-4-sulfonic Acid)

3,5-dichloropyridine-4-sulfonic Acid structure
872273-26-2 structure
Product Name:3,5-dichloropyridine-4-sulfonic Acid
CAS No:872273-26-2
MF:C5H3Cl2NO3S
MW:228.053218126297
CID:1880665
PubChem ID:53485308
Update Time:2025-04-21

3,5-dichloropyridine-4-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-dichloropyridine-4-sulfonic Acid
    • 872273-26-2
    • DTXSID50704501
    • DB-082715
    • Inchi: 1S/C5H3Cl2NO3S/c6-3-1-8-2-4(7)5(3)12(9,10)11/h1-2H,(H,9,10,11)
    • InChI Key: WJAFMYIEGRWQMQ-UHFFFAOYSA-N
    • SMILES: ClC1C=NC=C(C=1S(=O)(=O)O)Cl

Computed Properties

  • Exact Mass: 226.92100
  • Monoisotopic Mass: 226.9210695Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.64000
  • LogP: 2.71590

3,5-dichloropyridine-4-sulfonic Acid Related Literature

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